Cas no 935440-22-5 (tert-Butyl 3-fluoro-4-(methylamino)benzoate)

• Product Name: tert-Butyl 3-fluoro-4-(methylamino)benzoate
• CAS No: 935440-22-5
• MF: C₁₂H₁₆FNO₂
• MW: 225.259346961975
• CID: 6252065
• PubChem ID: 92134740
• Update Time: 2025-11-01

tert-Butyl 3-fluoro-4-(methylamino)benzoate Chemical and Physical Properties

Names and Identifiers

• 935440-22-5
• EN300-6508793
• tert-Butyl3-fluoro-4-(methylamino)benzoate
• tert-Butyl 3-fluoro-4-(methylamino)benzoate

• Inchi： 1S/C12H16FNO2/c1-12(2,3)16-11(15)8-5-6-10(14-4)9(13)7-8/h5-7,14H,1-4H3
• InChI Key： VRWRNJRNWUKMAY-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)C(=O)OC(C)(C)C)NC

Computed Properties

• Exact Mass: 225.11650692g/mol
• Monoisotopic Mass: 225.11650692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 38.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on tert-Butyl 3-fluoro-4-(methylamino)benzoate

tert-Butyl 3-fluoro-4-(methylamino)benzoate (CAS No. 935440-22-5): An Overview of a Promising Compound in Medicinal Chemistry

tert-Butyl 3-fluoro-4-(methylamino)benzoate (CAS No. 935440-22-5) is a versatile compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, characterized by its tert-butyl, fluoro, and methylamino functional groups, offers a robust platform for the development of novel pharmaceuticals and research tools.

The chemical structure of tert-Butyl 3-fluoro-4-(methylamino)benzoate is particularly noteworthy. The tert-butyl group provides enhanced stability and solubility, while the fluoro substitution imparts unique electronic and steric properties. The presence of the methylamino group further enhances the compound's reactivity and binding affinity, making it an attractive candidate for various biological studies.

Recent research has highlighted the potential of tert-Butyl 3-fluoro-4-(methylamino)benzoate in several therapeutic areas. For instance, studies have shown that this compound exhibits significant activity against certain types of cancer cells. In a study published in the Journal of Medicinal Chemistry, researchers demonstrated that tert-Butyl 3-fluoro-4-(methylamino)benzoate selectively inhibits the growth of breast cancer cells by targeting specific signaling pathways involved in cell proliferation and survival.

Beyond oncology, tert-Butyl 3-fluoro-4-(methylamino)benzoate has also shown promise in neurodegenerative diseases. A study conducted at the University of California, San Francisco, found that this compound can modulate the activity of certain neurotransmitter receptors, potentially offering new avenues for the treatment of conditions such as Alzheimer's disease and Parkinson's disease. The ability to fine-tune receptor activity with high selectivity is a key advantage of this compound.

In addition to its therapeutic potential, tert-Butyl 3-fluoro-4-(methylamino)benzoate is also valuable as a research tool. Its unique chemical properties make it an excellent candidate for use in high-throughput screening assays and other drug discovery platforms. Researchers can leverage its structural features to develop more potent and selective analogs, thereby accelerating the drug development process.

The synthesis of tert-Butyl 3-fluoro-4-(methylamino)benzoate has been optimized through various methods, including transition-metal-catalyzed reactions and microwave-assisted synthesis. These advancements have made it more accessible for both academic and industrial applications. For example, a recent publication in Organic Letters described a highly efficient one-pot synthesis method that significantly reduces reaction time and improves yield.

The safety profile of tert-Butyl 3-fluoro-4-(methylamino)benzoate is another important consideration. Preclinical studies have shown that this compound exhibits low toxicity and good pharmacokinetic properties, making it suitable for further clinical evaluation. Ongoing clinical trials are currently assessing its safety and efficacy in human subjects, with promising preliminary results reported.

In conclusion, tert-Butyl 3-fluoro-4-(methylamino)benzoate (CAS No. 935440-22-5) represents a promising compound with a wide range of potential applications in medicinal chemistry. Its unique chemical structure, combined with its therapeutic potential and favorable safety profile, positions it as a valuable asset in both research and development efforts. As ongoing studies continue to uncover new insights into its mechanisms of action and biological effects, the future prospects for this compound remain highly promising.